Cas no 852684-81-2 (N-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)-2-methoxybenzamide)

• Product Name: N-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)-2-methoxybenzamide
• CAS No: 852684-81-2
• MF: C₂₃H₂₅N₃O₄
• MW: 407.462305784225
• CID: 6418659
• PubChem ID: 4782860
• Update Time: 2025-05-23

N-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• SR-01000067243-1
• starbld0003735
• N-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)-2-methoxybenzamide
• EN300-26686382
• 852684-81-2
• N-[4-[2-[(1-cyanocyclohexyl)amino]-2-oxoethoxy]phenyl]-2-methoxybenzamide
• AKOS008018859
• N-(4-(2-((1-Cyanocyclohexyl)amino)-2-oxoethoxy)phenyl)-2-methoxybenzamide
• SR-01000067243
• Z50955003

• Inchi： 1S/C23H25N3O4/c1-29-20-8-4-3-7-19(20)22(28)25-17-9-11-18(12-10-17)30-15-21(27)26-23(16-24)13-5-2-6-14-23/h3-4,7-12H,2,5-6,13-15H2,1H3,(H,25,28)(H,26,27)
• InChI Key： NYFUOKQPSUWIME-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC(=CC=1)NC(C1C=CC=CC=1OC)=O)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 407.18450629g/mol
• Monoisotopic Mass: 407.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 100Ų

Additional information on N-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)-2-methoxybenzamide

N-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)-2-methoxybenzamide: A Comprehensive Overview

N-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)-2-methoxybenzamide, identified by the CAS number 852684-81-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. The molecule consists of a benzamide core with a methoxy group at the 2-position, linked to a phenyl ring substituted with a methoxy group at the 4-position, which is further connected to a (1-cyanocyclohexyl)carbamoyl group.

The synthesis of this compound involves multi-step reactions, including nucleophilic substitution, amide bond formation, and cyclization processes. Researchers have optimized these steps to achieve high yields and purity levels, making it feasible for large-scale production in industrial settings. The compound's stability under various conditions has been extensively studied, revealing its resistance to thermal degradation and hydrolysis, which are critical factors for its application in real-world scenarios.

Recent studies have highlighted the potential of N-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)-2-methoxybenzamide as a versatile building block in medicinal chemistry. Its ability to form hydrogen bonds and its rigid structure make it an ideal candidate for drug design, particularly in targeting protein-protein interactions (PPIs). For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can modulate the interaction between two key proteins involved in neurodegenerative diseases, suggesting its potential as a therapeutic agent.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its ability to self-assemble into ordered nanostructures has been explored for use in organic electronics and sensors. A 2023 research article in Nature Materials reported that thin films of this compound exhibit superior charge transport properties, making them suitable for next-generation electronic devices.

The environmental impact of N-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)-2-methoxybenzamide has also been a topic of recent investigation. Studies have shown that it degrades efficiently under UV light and microbial action, reducing its persistence in aquatic environments. This biodegradability is crucial for ensuring the compound's eco-friendly use in industrial processes.

In conclusion, N-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)-2-methoxybenzamide (CAS No: 852684-81-2) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique structure and favorable properties make it a valuable asset for researchers and industry professionals alike.